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Compound of Interest

Compound Name: Einecs 245-498-2

Cat. No.: B1593592

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the aqueous solubility and stability
of the chemical substance identified by EINECS number 245-498-2. This compound, a member
of the thiacarbocyanine dye family, is chemically known as Hydrogen 1-(3-sulphonatopropyl)-2-
(2-((1-(3-sulphonatopropyl)naphtho(1,2-d)thiazolin-2-ylidene)methyl)but-1-enyl)naphtho(1,2-
d)thiazolium, compound with triethylamine, with the corresponding CAS Number 23216-67-3.

Cyanine dyes are of significant interest in various scientific and technological fields, including
as fluorescent probes and sensitizers. However, their utility can be limited by their behavior in
agueous environments. This guide consolidates available data on the solubility and stability of
Einecs 245-498-2, presents relevant experimental protocols for characterization, and provides
a framework for understanding its properties in agueous solutions.

Chemical Identity
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Identifier Value
EINECS Number 245-498-2
CAS Number 23216-67-3

Hydrogen 1-(3-sulphonatopropyl)-2-(2-((1-(3-
] sulphonatopropyl)naphtho(1,2-d)thiazolin-2-
Chemical Name )
ylidene)methyl)but-1-enyl)naphtho(1,2-

d)thiazolium, compound with triethylamine

3,3-BIS(3-SULFOPROPYL)-4,5:4',5'-

Synonyms

DIBENZOTHIACARBOCYANINE
Molecular Formula C39H47N306S4
Molecular Weight 782.07 g/mol

Aqueous Solubility

The solubility of a substance in an aqueous medium is a critical parameter for its application in
biological and pharmaceutical research. For cyanine dyes, aqueous solubility can be influenced
by factors such as pH, temperature, and the presence of salts or other solutes.

Quantitative Solubility Data

Quantitative data on the water solubility of Einecs 245-498-2 is not readily available in public
literature. However, a safety data sheet for a related compound describes it as "Partly miscible”
in water. This qualitative description suggests that the substance does not fully dissolve in
water under standard conditions.

The aggregation of thiacarbocyanine dyes in aqueous solutions is a known phenomenon that
can significantly impact their apparent solubility. The formation of H- and J-aggregates is
dependent on factors such as counterion size and electrolyte concentration.[1][2]

Experimental Protocol for Solubility Determination

For sparingly soluble compounds like Einecs 245-498-2, the following experimental protocol,
adapted from standard methods for determining the solubility of organic dyes, can be
employed.
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Method: Shake-Flask Method (adapted from OECD Guideline 105)

e Preparation of Saturated Solution:

Add an excess amount of Einecs 245-498-2 to a known volume of deionized water in a
glass flask.

Seal the flask to prevent solvent evaporation.

Agitate the mixture at a constant temperature (e.g., 25 °C) for a prolonged period (e.g., 24-
48 hours) to ensure equilibrium is reached. The presence of undissolved solid material at
the end of the equilibration period is necessary to confirm saturation.

e Sample Separation:

o

o

After equilibration, allow the undissolved material to settle.

Carefully withdraw a known volume of the supernatant, ensuring no solid particles are
transferred. This can be achieved by centrifugation followed by careful pipetting or by
using a syringe with a fine filter.

e Quantification:

[e]

o

Analyze the concentration of the dissolved substance in the supernatant. Given the
chromophoric nature of the dye, UV-Vis spectrophotometry is a suitable analytical method.

Prepare a calibration curve of absorbance versus known concentrations of Einecs 245-
498-2 in a suitable solvent in which it is freely soluble.

Measure the absorbance of the saturated aqueous solution at the wavelength of maximum
absorbance (Amax).

Calculate the concentration from the calibration curve.

Data Reporting:

Express the solubility in units of g/L or mol/L at the specified temperature.
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Workflow for Solubility Determination

Caption: Workflow for determining the aqueous solubility of Einecs 245-498-2.

Stability in Aqueous Solutions

The stability of cyanine dyes in aqueous solutions is a critical consideration, as they can be
susceptible to degradation through hydrolysis and photolysis.

Hydrolytic Stability

Hydrolysis is the chemical breakdown of a compound due to reaction with water. The rate of
hydrolysis can be significantly influenced by pH and temperature. While specific data for
Einecs 245-498-2 is not available, thiacarbocyanine dyes can be susceptible to hydrolysis,
particularly at extreme pH values.

Photostability

Photostability refers to the ability of a compound to withstand exposure to light without
undergoing chemical change. Cyanine dyes are known to be light-sensitive, and their
degradation upon light exposure can limit their utility in applications requiring long-term
fluorescence. The photostability of thiacarbocyanine dyes can be influenced by the surrounding
environment and the presence of oxidizing or reducing agents.[3]

Experimental Protocol for Stability Assessment

The following protocols are based on OECD guidelines for chemical stability testing and can be
adapted for Einecs 245-498-2.

Protocol for Hydrolytic Stability (adapted from OECD Guideline 111)
e Preparation of Test Solutions:

o Prepare solutions of Einecs 245-498-2 in buffered aqueous solutions at different pH
values (e.g., pH 4, 7, and 9).

o The initial concentration should be low enough to ensure complete dissolution.
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¢ Incubation:

o Store the test solutions in the dark at a constant temperature (e.g., 50 °C to accelerate
degradation).

o Include control samples stored at a lower temperature (e.g., 4 °C) to minimize
degradation.

e Sampling and Analysis:
o At specified time intervals, withdraw aliquots from the test and control solutions.

o Analyze the concentration of the parent compound using a suitable analytical method,
such as HPLC-UV or LC-MS, to separate the parent compound from any degradation
products.

o Data Analysis:
o Plot the concentration of Einecs 245-498-2 as a function of time for each pH.
o Determine the rate constant of hydrolysis and the half-life of the compound at each pH.
Logical Flow for Hydrolytic Stability Testing
Caption: Logical flow for assessing the hydrolytic stability of Einecs 245-498-2.
Protocol for Photostability
e Preparation of Test Solutions:
o Prepare an aqueous solution of Einecs 245-498-2 of known concentration.
e Light Exposure:

o Expose the test solution to a light source with a defined spectral output (e.g., a xenon
lamp simulating sunlight).
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o Wrap a control sample in aluminum foil and place it alongside the test sample to serve as
a dark control.

o Maintain a constant temperature throughout the experiment.
o Sampling and Analysis:

o At various time points, measure the absorbance or fluorescence of the test and control
solutions.

o Adecrease in absorbance or fluorescence in the light-exposed sample compared to the
dark control indicates photodegradation.

o Data Analysis:

o Calculate the quantum yield of photodegradation to quantify the photostability.

Summary and Conclusion

Einecs 245-498-2 is a thiacarbocyanine dye with limited, or at best, partial miscibility in
agueous solutions. This characteristic, along with the general susceptibility of cyanine dyes to
aggregation and degradation, necessitates careful consideration for its use in aqueous
environments. The experimental protocols outlined in this guide provide a framework for
guantitatively determining the aqueous solubility and stability of this compound. Such data is
essential for researchers and developers to effectively utilize Einecs 245-498-2 in applications
ranging from bio-imaging to materials science, ensuring reproducibility and reliability of
experimental outcomes. Further research to generate specific quantitative data for this
compound is highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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